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Introduction

Astra Blue, also known as Basic Blue 140 or Astra Blue 6GLL, is a synthetic, water-soluble
copper phthalocyanine dye.[1][2] It is widely employed in histology, cytology, and botany as a
selective stain for acidic polysaccharides.[1][3] Its distinct blue coloration and high specificity
make it an invaluable tool for differentiating various cellular components, particularly in plant
and animal tissues. In botanical microtechniques, it is a cornerstone of differential staining
protocols, most notably in combination with Safranin O, to distinguish between cellulosic and
lignified cell walls.[4][5] This guide provides an in-depth overview of the chemical and physical
properties of Astra Blue, its mechanism of action, and detailed experimental protocols for its
application.

Chemical and Physical Properties

Astra Blue is characterized as a dark crystalline powder.[6] While there are variations in the
reported molecular formula across different suppliers and databases, the most commonly cited
chemical identity is provided below. It is crucial for researchers to consult the certificate of
analysis for the specific lot in use.

The dye is soluble in water, ethanol, methanol, and DMSO.[1][3][7] Due to its moisture-
sensitive nature, it is recommended to store the compound in a desiccated environment at
room temperature to maintain its reactivity.[1]
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Data Summary

The quantitative chemical and physical properties of Astra Blue are summarized in the table

below for ease of reference.

Property Value Source(s)
(N,N',N"-Tris(3-
(dimethylamino)propyl)-29H,31
H-
IUPAC Name phthalocyaninetrisulphonamida  [8]
to(2-)-
N29,N30,N31,N32)copper
triacetate
s Astra Blue 6GLL, Basic Blue (IETEICI[L0]
nonyms
ynony 140, Astra Blue FM, C.I. 48048
CAS Number 82864-57-1 [1]I3][9][10]
Ca7H52CuN1406S3 (Most
Molecular Formula [1][3]1i6][8]
Common)
] Cs0He4CuUN1406Ss3,
Alternative Formulas [2][11]
Cs53H64CUN14012S3
] 1068.75 g/mol (for
Molecular Weight [11[31[61[9]
Ca7H52CuN1406S3)
Dark blue, purple, or dark
Appearance [6]
green powder
B Water (~0.5%), Ethanol,
Solubility [LI31[7119]
Methanol, DMSO
Absorption Maximum (Amax) 601 - 615 nm (in H20) [7119]
pH 4.9 (1% aqueous solution) [12]
Storage Desiccate at room temperature  [1]
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Mechanism of Action

Astra Blue functions as a cationic (basic) dye that selectively binds to anionic (acidic)
macromolecules within tissues. The core of its mechanism is electrostatic interaction. In an
acidic aqueous solution, the dye carries a positive charge, which facilitates the formation of
strong ionic bonds, or "double salt bridges," with negatively charged chemical groups on tissue

components.[2][13]

In plant histology, Astra Blue is primarily used to stain non-lignified cell walls. It binds to the
negatively charged carboxyl groups of pectic substances (polygalacturonic acid) and the
hydroxyl groups of cellulose and hemicellulose.[14][15] This results in a distinct blue coloration
of these structures. Conversely, it does not bind to lignin, which allows for effective
counterstaining with reagents like Safranin O that have an affinity for lignified tissues.[12]
Similarly, in animal tissues, it is effective in staining acid mucopolysaccharides and
glycosaminoglycans found in cartilage and connective tissue.[3][7]

Visualization of Staining Mechanism

The following diagram illustrates the electrostatic binding of cationic Astra Blue dye to anionic
polysaccharides in a plant cell wall.
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Figure 1: Astra Blue Staining Mechanism
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Figure 2: Safranin-Astra Blue Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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